N-(4-(2,5-dichlorophenyl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C15H11Cl2N3O3S/c16-8-1-2-10(17)9(5-8)11-7-24-15(18-11)19-12(21)6-20-13(22)3-4-14(20)23/h1-2,5,7H,3-4,6H2,(H,18,19,21)
• InChI Key: HQLFXNRKQJLMLO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NC2=NC(=CS2)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C15H11Cl2N3O3S
• Molecular Weight: 384.2 g/mol

Description

N-(4-(2,5-dichlorophenyl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide, commonly known as DTTA, is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. DTTA is a thiazole-containing compound that has been shown to have unique biochemical and physiological effects, making it an attractive candidate for further study.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The specific targets can vary depending on the exact structure and functional groups present in the compound.

Mode of Action

Thiazole derivatives often interact with their targets through various mechanisms, including blocking the biosynthesis of certain bacterial lipids or inducing biological effects through various targets

Biochemical Pathways

Thiazole derivatives, in general, can affect a variety of biochemical pathways due to their diverse biological activities

Pharmacokinetics

Thiazole derivatives are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents These properties can influence the bioavailability of the compound

Result of Action

Given the diverse biological activities of thiazole derivatives, the effects can range from antimicrobial to antitumor effects

Advantages and Limitations for Lab Experiments

DTTA has several advantages for use in laboratory experiments, including its high stability and solubility in water, as well as its ability to bind to a wide range of biomolecules. However, DTTA is also relatively expensive and may have limited availability, which could limit its use in some research applications.

Future Directions

There are many potential future directions for research involving DTTA, including further investigations into its mechanism of action and its potential use as a therapeutic agent for the treatment of cancer and other diseases. Additionally, DTTA could be further studied for its potential use in the development of biosensors and other diagnostic tools, as well as in the detection of heavy metal ions in environmental samples.
In conclusion, DTTA is a promising compound that has shown unique biochemical and physiological effects, making it an attractive candidate for further study in various scientific research applications. With its potential use in the development of biosensors and the treatment of cancer and other diseases, DTTA represents an exciting area of research for the scientific community.

Synthesis Methods

DTTA can be synthesized through a multi-step process that involves the reaction of 2,5-dichlorophenylthiourea with ethyl bromoacetate to form 4-(2,5-dichlorophenyl)-1,3-thiazol-2-amine. This intermediate is then reacted with 2,5-dioxopyrrolidin-1-yl acetic acid to form the final product, DTTA.

Scientific Research Applications

DTTA has been used in various scientific research applications, including as a fluorescent probe for detecting protein-protein interactions and as a potential therapeutic agent for the treatment of cancer and other diseases. DTTA has also been studied for its potential use in the development of biosensors and in the detection of heavy metal ions in environmental samples.